N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C20H19ClN2O5/c1-25-17-8-13(9-18(26-2)19(17)27-3)20(24)22-11-15-10-16(28-23-15)12-4-6-14(21)7-5-12/h4-10H,11H2,1-3H3,(H,22,24)
• InChI Key: GARURWCSAGIXHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCC2=NOC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN2O5
• Molecular Weight: 402.8 g/mol

Description

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. It’s an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions.

Molecular Structure Analysis

Isoxazole is a five-membered heterocyclic ring with one oxygen atom and one nitrogen atom at adjacent positions.

Chemical Reactions Analysis

Most synthetic methods for isoxazole synthesis employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction.

Scientific Research Applications

Analgesic

. They can be used to relieve pain without causing loss of consciousness.

Anti-inflammatory

. They can be used to reduce inflammation in various medical conditions.

Anticancer

. They can potentially inhibit the growth of cancer cells and could be used in cancer treatment.

Antimicrobial

. They can be used to inhibit the growth of or kill microorganisms, which can be beneficial in treating infections.

Antiviral

. They can potentially inhibit the replication of viruses, which can be useful in antiviral therapy.

Anticonvulsant

. They can potentially suppress the rapid and excessive firing of neurons that occurs during seizures.

Antidepressant

. They can be used to alleviate the symptoms of depression.

Immunosuppressant

. .

Mechanism of Action

Target of Action

It is known that isoxazole derivatives have been used in the design of inhibitors for flt3, a protein that plays a critical role in the development and progress of acute myeloid leukemia .

Mode of Action

Isoxazole derivatives are known to interact with their targets based on their chemical diversity . The specific interaction of this compound with its target would depend on the structure of the compound and the target protein.

Biochemical Pathways

Isoxazole derivatives have been associated with the inhibition of flt3, which plays a critical role in the development and progress of acute myeloid leukemia . The inhibition of FLT3 can affect the signaling pathways involved in cell proliferation and survival.

Result of Action

The inhibition of flt3 by isoxazole derivatives can potentially lead to the suppression of cell proliferation and induction of apoptosis in acute myeloid leukemia cells .

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs using this information.